Cas no 2171174-76-6 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid
• CAS No: 2171174-76-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5807289
• PubChem ID: 165879379
• Update Time: 2025-06-08

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid
• EN300-1571425
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methoxypropanoic acid
• 2171174-76-6

• Inchi： 1S/C25H30N2O6/c1-25(2,13-12-22(28)26-21(15-32-3)23(29)30)27-24(31)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t21-/m0/s1
• InChI Key： SPWYAAZUXKXVFR-NRFANRHFSA-N
• SMILES： O(C(NC(C)(C)CCC(N[C@H](C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic Acid (CAS No. 2171174-76-6)

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid (CAS No. 2171174-76-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in the synthesis of peptides and proteins due to their high reactivity and stability.

The structure of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid consists of a central 3-methoxypropanoic acid moiety, which is conjugated to a Fmoc-protected 4-methylpentanamide group. The presence of the Fmoc protecting group ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the compound in various chemical reactions.

In recent years, the use of Fmoc-protected amino acids has become increasingly prevalent in the development of novel therapeutic agents. These compounds are particularly useful in the synthesis of peptides and peptidomimetics, which have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique properties of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid make it an ideal candidate for such applications.

The synthesis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid typically involves a multi-step process that begins with the protection of the amino group using Fmoc chemistry. This is followed by the coupling of the protected amino acid with a suitable carboxylic acid or ester to form the amide bond. The final step involves the deprotection of the Fmoc group to reveal the free amino functionality, which can then be further modified or conjugated as needed.

The physical and chemical properties of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid have been extensively characterized. It is a white crystalline solid with a high melting point and good solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a variety of synthetic protocols and analytical techniques.

In terms of biological activity, recent studies have shown that compounds similar to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid exhibit potent inhibitory effects on specific enzymes involved in disease pathways. For example, one study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-derived peptides can effectively inhibit proteases associated with viral replication, making them potential candidates for antiviral therapies.

Another area of research focuses on the use of Fmoc-containing compounds as building blocks for self-assembling nanostructures. These nanostructures have shown promise in drug delivery applications, where they can be designed to release therapeutic agents in a controlled manner at specific target sites within the body. The ability to fine-tune the properties of these nanostructures through precise chemical synthesis is a key advantage of using compounds like (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid.

In conclusion, (2S)-2-4-{(9H-fluoren-9-yloxycarbonyl)amino}-4-methylpentanoylamino}-3-methoxypropanoic acid (CAS No. 2171174-76-6) represents an important class of compounds with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features and versatile reactivity make it an invaluable tool for chemists and biologists working at the interface of organic synthesis and biological function.